Cas no 65134-66-9 (L-Alanine, N-(3-mercapto-1-oxopropyl)-)

• Product Name: L-Alanine, N-(3-mercapto-1-oxopropyl)-
• CAS No: 65134-66-9
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 405137
• PubChem ID: 13036940
• Update Time: 2025-04-19

L-Alanine, N-(3-mercapto-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(3-mercapto-1-oxopropyl)-
• (2S)-2-(3-sulfanylpropanoylamino)propanoic acid
• DTXSID80515985
• CHEMBL78440
• SCHEMBL262068
• JIAFOCJABIEPNM-BYPYZUCNSA-N
• BDBM50406972
• N-(3-mercaptopropanoyl)-L-alanine
• 65134-66-9
• N-(3-Sulfanylpropanoyl)-L-alanine

• Inchi： 1S/C6H11NO3S/c1-4(6(9)10)7-5(8)2-3-11/h4,11H,2-3H2,1H3,(H,7,8)(H,9,10)/t4-/m0/s1
• InChI Key： JIAFOCJABIEPNM-BYPYZUCNSA-N
• SMILES： SCCC(N[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 177.04603
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 66.4